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Compound of Interest

Compound Name: 5-TAMRA-SE

Cat. No.: B1664668 Get Quote

Core Molecular Data
The foundational quantitative data for 5-TAMRA-SE is its molecular weight and chemical

formula. This information is crucial for accurate experimental design, particularly in calculating

molar ratios for conjugation reactions.

Parameter Value Citations

Molecular Weight 527.52 g/mol [1][2][3][4]

Molecular Formula C₂₉H₂₅N₃O₇ [1][2][3][4][5][6][7][8]

This single isomer amine-reactive fluorescent dye is widely utilized for labeling peptides,

proteins, and nucleotides.[9] Its succinimidyl ester group readily reacts with primary and

secondary amines under mild conditions to form stable covalent bonds.[8] The resulting

conjugates exhibit bright, pH-insensitive orange-red fluorescence with good photostability.[1]

[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1664668?utm_src=pdf-interest
https://www.benchchem.com/product/b1664668?utm_src=pdf-body
https://www.medchemexpress.com/5-TAMRA-SE.html
https://www.abcam.com/en-us/products/biochemicals/5-tamra-n-succinimidyl-ester-5-carboxy-tetramethylrhodamine-n-succinimidyl-ester-ab145433
https://www.scbt.com/p/5-carboxy-tetramethylrhodamine-n-succinimidyl-ester-150810-68-7
https://www.sigmaaldrich.com/HK/zh/product/sigma/53048
https://www.medchemexpress.com/5-TAMRA-SE.html
https://www.abcam.com/en-us/products/biochemicals/5-tamra-n-succinimidyl-ester-5-carboxy-tetramethylrhodamine-n-succinimidyl-ester-ab145433
https://www.scbt.com/p/5-carboxy-tetramethylrhodamine-n-succinimidyl-ester-150810-68-7
https://www.sigmaaldrich.com/HK/zh/product/sigma/53048
https://www.abpbio.com/product/5-tamra-se/
https://www.peptide.com/product/5-tamra-se-150810-68-7/
https://www.rndsystems.com/products/5-tamra-se_5441
https://biotium.com/product/5-and-6-carboxytetramethylrhodamine-succinimidyl-ester-mixed-isomers-56-tamra-se/
https://www.aatbio.com/products/5-tamra-se-5-carboxytetramethylrhodamine-succinimidyl-ester-cas-150810-68-7
https://biotium.com/product/5-and-6-carboxytetramethylrhodamine-succinimidyl-ester-mixed-isomers-56-tamra-se/
https://www.medchemexpress.com/5-TAMRA-SE.html
https://www.thermofisher.com/order/catalog/product/C2211
https://www.benchchem.com/product/b1664668?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. 5-TAMRA N-succinimidyl ester (5-Carboxy-tetramethylrhodamine N-succinimidyl ester)
[abcam.com]

3. scbt.com [scbt.com]

4. 5-羧基-四甲基罗丹明-琥珀酰亚胺酯 BioReagent, suitable for fluorescence | Sigma-Aldrich
[sigmaaldrich.com]

5. abpbio.com [abpbio.com]

6. peptide.com [peptide.com]

7. rndsystems.com [rndsystems.com]

8. biotium.com [biotium.com]

9. 5-TAMRA, SE [5-Carboxytetramethylrhodamine, succinimidyl ester] *CAS#: 150810-68-7*
| AAT Bioquest [aatbio.com]

10. 5-TAMRA, SE (5-Carboxytetramethylrhodamine, Succinimidyl Ester), single isomer 5 mg
| Buy Online [thermofisher.com]

To cite this document: BenchChem. [5-TAMRA-SE molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664668#5-tamra-se-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.medchemexpress.com/5-TAMRA-SE.html
https://www.abcam.com/en-us/products/biochemicals/5-tamra-n-succinimidyl-ester-5-carboxy-tetramethylrhodamine-n-succinimidyl-ester-ab145433
https://www.abcam.com/en-us/products/biochemicals/5-tamra-n-succinimidyl-ester-5-carboxy-tetramethylrhodamine-n-succinimidyl-ester-ab145433
https://www.scbt.com/p/5-carboxy-tetramethylrhodamine-n-succinimidyl-ester-150810-68-7
https://www.sigmaaldrich.com/HK/zh/product/sigma/53048
https://www.sigmaaldrich.com/HK/zh/product/sigma/53048
https://www.abpbio.com/product/5-tamra-se/
https://www.peptide.com/product/5-tamra-se-150810-68-7/
https://www.rndsystems.com/products/5-tamra-se_5441
https://biotium.com/product/5-and-6-carboxytetramethylrhodamine-succinimidyl-ester-mixed-isomers-56-tamra-se/
https://www.aatbio.com/products/5-tamra-se-5-carboxytetramethylrhodamine-succinimidyl-ester-cas-150810-68-7
https://www.aatbio.com/products/5-tamra-se-5-carboxytetramethylrhodamine-succinimidyl-ester-cas-150810-68-7
https://www.thermofisher.com/order/catalog/product/C2211
https://www.thermofisher.com/order/catalog/product/C2211
https://www.benchchem.com/product/b1664668#5-tamra-se-molecular-weight-and-formula
https://www.benchchem.com/product/b1664668#5-tamra-se-molecular-weight-and-formula
https://www.benchchem.com/product/b1664668#5-tamra-se-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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